Cas no 401816-16-8 ((2,6-Difluoropyridin-4-yl)boronic acid)

(2,6-Difluoropyridin-4-yl)boronic acid Properties

Names and Identifiers

• (2,6-Difluoropyridin-4-yl)boronic acid
• 2,6-Difluoropyridine-4-boronic acid
• Boronic acid,(2,6-difluoro-4-pyridinyl)- (9CI)
• 2,6-Difluoro-4-pyridylboronic acid
• (2,6-difluoropyridin-4-yl)boronic acid
• 2,6-Difluoro-pyridine-4-boronic acid
• A824963
• SCHEMBL1181323
• SY047779
• [2,6-bis(fluoranyl)pyridin-4-yl]boronic acid
• 401816-16-8
• J-500608
• MFCD04114289
• (2,6-difluoro-4-pyridyl)boronic acid
• AB18047
• (2,6-difluoro-4-pyridinyl)boronic acid
• 2,6-difluoropyridine-4-boronic acid, AldrichCPR
• DTXSID20376416
• AS-39263
• EN300-317157
• Z1201622833
• CS-0108431
• BORONIC ACID, (2,6-DIFLUORO-4-PYRIDINYL)-
• KMEJCVYIVUQTSP-UHFFFAOYSA-N
• 2,6-Difluoropyridin-4-ylboronic acid
• (2,6-difluoropyridin-4-yl)boronicAcid
• FT-0610642
• 2,6-difluoro-4-pyridyl-boronic acid
• AKOS005063808
• DB-010338
• (2,6-difluoropyridin-4-yl)boronic Acid
• +Expand

• MDL： MFCD04114289
• InChIKey： KMEJCVYIVUQTSP-UHFFFAOYSA-N
• Inchi： 1S/C5H4BF2NO2/c7-4-1-3(6(10)11)2-5(8)9-4/h1-2,10-11H
• SMILES： C1=C(C=C(F)N=C1F)B(O)O

Computed Properties

• Exact Mass: 159.03000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 159.03
• Heavy Atom Count: 11
• Complexity: 128
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 53.4A^2

Experimental Properties

• LogP: -0.96040
• PSA: 53.35000
• Boiling Point: 334.0±52.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 155.8±30.7 °C
• Color/Form: No data available
• Density: 1.4±0.1 g/cm3